3-(2-ethoxyphenyl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide

• IUPAC Name: N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-3-(2-ethoxyphenyl)propanamide
• InChI: InChI=1S/C19H27NO4/c1-2-22-16-6-4-3-5-14(16)7-10-19(21)20-15-8-9-17-18(13-15)24-12-11-23-17/h3-6,15,17-18H,2,7-13H2,1H3,(H,20,21)
• InChI Key: ACJVNDQVPLOSRA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CCC(=O)NC2CCC3C(C2)OCCO3
• Molecular Formula: C19H27NO4
• Molecular Weight: 333.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography, NMR spectroscopy, or mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Similar compounds can undergo reactions like oxidation, reduction, or hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. These properties could be measured experimentally or predicted using computational chemistry methods.

Scientific Research Applications

Pharmaceutical Intermediates

Compounds structurally related to 3-(2-ethoxyphenyl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide have been identified as important intermediates in the synthesis of pharmaceutically active compounds. Bänziger et al. (2000) discuss the large-scale synthesis of rac-(3S,4aR,10aR)-6-methoxy-1-propyl-1,2,3,4,4a,5,10,10a-octahydrobenzo[g]quinoline-3-carboxylic acid methyl ester, highlighting its significance in pharmaceutical manufacturing due to its efficient synthesis route from readily available materials (Bänziger, Cercus, Stampfer, & Sunay, 2000).

Anticancer and Antimicrobial Properties

Novel derivatives bearing similarities to the compound of interest have shown promising anticancer and antimicrobial activities. Tumosienė et al. (2020) synthesized novel derivatives and evaluated their antioxidant activity and anticancer efficacy against human glioblastoma and breast cancer cell lines, revealing compounds with significant cytotoxic effects (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020). Additionally, Helal et al. (2013) reported the synthesis of 2-(6-methoxy-2-naphthyl)propionamide derivatives with significant antibacterial and antifungal activities, highlighting the potential of these compounds in developing new antimicrobial agents (Helal, Abbas, Salem, Farag, & Ammar, 2013).

Antioxidant Activity

Research into the antioxidant properties of compounds related to 3-(2-ethoxyphenyl)-N-(octahydrobenzo[b][1,4]dioxin-6-yl)propanamide has also been conducted. Munteanu and Apetrei (2021) reviewed critical tests used to determine antioxidant activity, which can be applied to study such compounds' ability to neutralize free radicals, thereby contributing to their potential therapeutic applications (Munteanu & Apetrei, 2021).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, it might interact with certain receptors or enzymes in the body. If it’s a material, it might have specific physical or chemical properties that make it useful for certain applications.